Cas no 1346604-61-2 (N-Pivaloyl-3-aminomethylpiperidine Hydrochloride)

• Product Name: N-Pivaloyl-3-aminomethylpiperidine Hydrochloride
• CAS No: 1346604-61-2
• MF: C₁₁H₂₃ClN₂O
• MW: 234.766122102737
• CID: 5044304
• Update Time: 2025-06-08

N-Pivaloyl-3-aminomethylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)piperidin-1-yl]-2,2-dimethylpropan-1-one:hydrochloride
• N-Pivaloyl-3-aminomethylpiperidine Hydrochloride

• Inchi： 1S/C11H22N2O.ClH/c1-11(2,3)10(14)13-6-4-5-9(7-12)8-13;/h9H,4-8,12H2,1-3H3;1H
• InChI Key： XUIFUPAZRXZCSZ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CN)C1)(=O)C(C)(C)C.[H]Cl

Additional information on N-Pivaloyl-3-aminomethylpiperidine Hydrochloride

Introduction to N-Pivaloyl-3-aminomethylpiperidine Hydrochloride (CAS No. 1346604-61-2)

N-Pivaloyl-3-aminomethylpiperidine Hydrochloride, a compound with the chemical identifier CAS No. 1346604-61-2, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This compound, characterized by its hydrochloride salt form, belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry. The structural uniqueness of N-Pivaloyl-3-aminomethylpiperidine Hydrochloride lies in its pivaloyl-substituted amine group and the presence of a 3-aminoalkyl side chain, which contribute to its distinct chemical properties and biological activities.

The pivaloyl group, a derivative of acetic acid with a tert-butyl substituent, enhances the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This feature is particularly useful in drug development, where stability and controlled reactivity are critical factors. The hydrochloride form of the compound ensures its solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations and biological assays.

In recent years, N-Pivaloyl-3-aminomethylpiperidine Hydrochloride has been explored for its potential in the development of novel therapeutic agents. Its structural framework suggests applications in the synthesis of protease inhibitors, which are essential in treating a range of diseases, including cancer and infectious disorders. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further research and development.

One of the most intriguing aspects of N-Pivaloyl-3-aminomethylpiperidine Hydrochloride is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its unique structure to develop derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the pivaloyl and amino positions can significantly alter the compound's binding affinity and selectivity towards specific biological targets. This flexibility underscores its importance in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of N-Pivaloyl-3-aminomethylpiperidine Hydrochloride. Molecular modeling studies have provided insights into its interactions with enzymes and receptors, aiding in the rational design of new drugs. These computational approaches have been instrumental in predicting the compound's behavior in biological systems, thereby expediting the drug discovery process.

The compound's potential extends beyond protease inhibition. Emerging research indicates that it may also play a role in modulating other biological pathways, such as those involved in neurodegenerative diseases. The 3-aminoalkyl side chain provides a scaffold for further functionalization, allowing researchers to tailor the molecule for specific therapeutic applications. This adaptability makes N-Pivaloyl-3-aminomethylpiperidine Hydrochloride a versatile tool in drug development.

In conclusion, N-Pivaloyl-3-aminomethylpiperidine Hydrochloride (CAS No. 1346604-61-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.